Cas no 1227601-42-4 (3-Bromo-5-(trifluoromethyl)picolinaldehyde)

3-Bromo-5-(trifluoromethyl)picolinaldehyde structure
1227601-42-4 structure
Product Name:3-Bromo-5-(trifluoromethyl)picolinaldehyde
CAS No:1227601-42-4
MF:C7H3BrF3NO
MW:254.004031419754
MDL:MFCD16606467
CID:1040050
PubChem ID:70700824
Update Time:2025-04-20

3-Bromo-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(trifluoromethyl)picolinaldehyde
    • 3-bromo-5-(trifluoromethyl)-2-Pyridinecarboxaldehyde
    • 3-Bromo-5-(trifluoromethyl)picolildehyde
    • 3-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde
    • DB-062091
    • 1227601-42-4
    • DTXSID50743617
    • AKOS016006983
    • F10587
    • 2-?Pyridinecarboxaldehy?de, 3-?bromo-?5-?(trifluoromethyl)?-
    • A890978
    • MFCD16606467
    • MDL: MFCD16606467
    • Inchi: 1S/C7H3BrF3NO/c8-5-1-4(7(9,10)11)2-12-6(5)3-13/h1-3H
    • InChI Key: YQJSHHUAEQVWJY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)N=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 252.93500
  • Monoisotopic Mass: 252.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.763
  • Boiling Point: 222 ºC
  • Flash Point: 88 ºC
  • PSA: 29.96000
  • LogP: 2.67540

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